Cas no 19509-11-6 (Piperidine,1-methyl-3-phenyl-)
Piperidine,1-methyl-3-phenyl- structure
Product Name:Piperidine,1-methyl-3-phenyl-
Piperidine,1-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,1-methyl-3-phenyl-
- 1-METHYL-3-PHENYLPIPERAZINE
- 1-methyl-3-phenyl-4-piperidone
- 1-Methyl-3-phenyl-piperidin
- 1-methyl-3-phenyl-piperidin-4-one
- 1-methyl-3-phenylpiperidine
- 1-methyl-3-phenyl-piperidine
- 1-Methyl-3-phenyl-piperidon-(4)
- 1-Methyl-3-phenyl-pyridon-4
- 4-Piperidinone, 1-methyl-3-phenyl-
- AG-F-36976
- AK-79693
- ANW-68403
- CTK1C1892
- KB-66336
- Einecs 243-119-5
- Mirtazapine intermediate
- N-METHYL-3-PHENYLPIPERAZINE
- 1-N-METHYL-3-PHENYL-PIPERAZINE
- SCHEMBL2077235
- NS00047765
- DTXSID50941272
- 19509-11-6
-
- Inchi: 1S/C12H17N/c1-13-9-5-8-12(10-13)11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3
- InChI Key: AVIAGAGHRPKXCE-UHFFFAOYSA-N
- SMILES: N1(C)CCCC(C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 175.13621
- Monoisotopic Mass: 175.1361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2
- XLogP3: 2.5
Experimental Properties
- Density: 0.964
- Melting Point: 56-60 °C(lit.)
- Boiling Point: 256.4°Cat760mmHg
- Flash Point: 99.5°C
- Refractive Index: 1.526
- PSA: 3.24
Piperidine,1-methyl-3-phenyl- Security Information
- Hazardous Material transportation number:UN 2923 8/PG 3
- WGK Germany:3
- Hazard Category Code: 25-34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
- Risk Phrases:25-34
- HazardClass:IRRITANT
Piperidine,1-methyl-3-phenyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
19509-11-6 (Piperidine,1-methyl-3-phenyl-) Related Products
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- 7468-03-3(3-[3-(dimethylamino)propyl]-1,1-dimethyl-3-phenylpiperidinium)
- 19735-13-8(3-methyl-3-phenylpiperidine)
- 102207-08-9(1-[(1-phenylcyclopentyl)methyl]piperidine)
- 104632-49-7(Piperidine, 4-[4-(1,1-dimethylethyl)phenyl]-3-methyl-1-(2-phenylpropyl)-)
- 104632-66-8(Piperidine,4-[4-(1,1-dimethylethyl)phenyl]-3-methyl-1-(2-methyl-2-phenylpropyl)-,cis-)
- 104632-92-0(Piperidinium,4-[4-(1,1-dimethylethyl)phenyl]-1,3-dimethyl-1-(2-phenylhexyl)-, iodide)
- 7475-55-0( )
- 785741-40-4(3-Azabicyclo[3.1.1]heptane,3-methyl-1-(4-methylphenyl)-(9CI))
- 1859-37-6(1-(1-Methyl-4-phenylpiperidin-4-yl)methanamine)
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